Cas no 62409-75-0 (Hexanoic acid, 5-chloropentyl ester)

Hexanoic acid, 5-chloropentyl ester structure
62409-75-0 structure
Product Name:Hexanoic acid, 5-chloropentyl ester
CAS No:62409-75-0
MF:C11H21ClO2
MW:220.736243009567
CID:445715
PubChem ID:21482445
Update Time:2025-04-19

Hexanoic acid, 5-chloropentyl ester Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid, 5-chloropentyl ester
    • 5-chloropentyl hexanoate
    • SCHEMBL11740012
    • 62409-75-0
    • DTXSID20614502
    • Inchi: 1S/C11H21ClO2/c1-2-3-5-8-11(13)14-10-7-4-6-9-12/h2-10H2,1H3
    • InChI Key: BGXSOSFCBMGFNK-UHFFFAOYSA-N
    • SMILES: ClCCCCCOC(CCCCC)=O

Computed Properties

  • Exact Mass: 220.12313
  • Monoisotopic Mass: 220.1230076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 10
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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